4-Fluoro-2-hydroxy-5-(trifluoromethyl)pyridine
Overview
Description
4-Fluoro-2-hydroxy-5-(trifluoromethyl)pyridine is a derivative of pyridine, which is a heterocyclic compound. It has applications in catalysis, drug design, molecular recognition, and natural product synthesis .
Synthesis Analysis
The synthesis of 4-Fluoro-2-hydroxy-5-(trifluoromethyl)pyridine involves several steps. One method involves the trifluoromethylation of 4-iodobenzene . Another method involves the preparation of aminopyridines through amination reactions . It can also be used as a catalytic ligand for the regioselective preparation of tetramethylbiphenyls through aerobic oxidative coupling of xylene catalyzed by palladium .Molecular Structure Analysis
The molecular structure of 4-Fluoro-2-hydroxy-5-(trifluoromethyl)pyridine consists of a pyridine ring with a fluorine atom and a trifluoromethyl group attached to it . The presence of these groups gives the compound unique physicochemical properties .Chemical Reactions Analysis
4-Fluoro-2-hydroxy-5-(trifluoromethyl)pyridine can participate in various chemical reactions. For instance, it can act as a reactant in the preparation of aminopyridines through amination reactions . It can also serve as a catalytic ligand for the regioselective preparation of tetramethylbiphenyls through aerobic oxidative coupling of xylene catalyzed by palladium .Physical And Chemical Properties Analysis
The physical and chemical properties of 4-Fluoro-2-hydroxy-5-(trifluoromethyl)pyridine are influenced by the presence of the fluorine atom and the pyridine moiety. These properties make it a valuable compound in various applications, including the agrochemical and pharmaceutical industries .Mechanism of Action
Future Directions
The future of 4-Fluoro-2-hydroxy-5-(trifluoromethyl)pyridine looks promising. It is expected that many novel applications of this compound will be discovered in the future . Currently, the major use of its derivatives is in the protection of crops from pests . Several of its derivatives are also used in the pharmaceutical and veterinary industries .
properties
IUPAC Name |
4-fluoro-5-(trifluoromethyl)-1H-pyridin-2-one |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H3F4NO/c7-4-1-5(12)11-2-3(4)6(8,9)10/h1-2H,(H,11,12) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
QGIWJALLQLOQDN-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(C(=CNC1=O)C(F)(F)F)F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H3F4NO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
181.09 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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